Cas no 924865-60-1 (2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 924865-60-1
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 5427473
• Update Time: 2025-11-03

2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1,3-benzodioxol-5-yl)pyrimidin-2-yl]sulfanyl-1-morpholin-4-ylethanone
• 2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C17H17N3O4S/c21-16(20-5-7-22-8-6-20)10-25-17-18-4-3-13(19-17)12-1-2-14-15(9-12)24-11-23-14/h1-4,9H,5-8,10-11H2
• InChI Key： UOOQHLXYYUFFAQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=NC=CC(C2=CC=C3OCOC3=C2)=N1

Additional information on 2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

Comprehensive Analysis of 2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 924865-60-1)

The compound 2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one, with CAS No. 924865-60-1, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a benzodioxole moiety linked to a pyrimidine core via a sulfanyl bridge, and further functionalized with a morpholine group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic potential in diseases like cancer and inflammatory disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The 2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one stands out due to its ability to modulate specific enzymatic pathways. For instance, its pyrimidine scaffold is known to interact with ATP-binding sites of kinases, a feature that aligns with current trends in drug discovery. This has led to increased searches for "pyrimidine-based kinase inhibitors" and "benzodioxole derivatives in drug development" across scientific databases and AI-driven research platforms.

The synthesis of CAS No. 924865-60-1 involves multi-step organic reactions, including cross-coupling and sulfanylation processes, which are topics of interest in green chemistry communities. With growing emphasis on sustainable synthesis, researchers are exploring eco-friendly catalysts and solvents to optimize the production of such compounds. This aligns with broader industry trends, as evidenced by the rise in searches for "green synthesis of heterocyclic compounds" and "morpholine derivatives in medicinal chemistry."

From a structural-activity relationship (SAR) perspective, the morpholine ring in 2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one enhances solubility and bioavailability, critical factors in drug design. This has sparked discussions in forums and publications about "improving pharmacokinetics with morpholine substituents." Additionally, the benzodioxole group contributes to metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies, as researchers seek compounds with longer half-lives and reduced toxicity.

Beyond its pharmaceutical potential, CAS No. 924865-60-1 is also studied in material science for its photophysical properties. The benzodioxole-pyrimidine hybrid structure exhibits fluorescence in certain conditions, making it relevant for "organic light-emitting diodes (OLEDs)" and "sensor development." This interdisciplinary appeal has led to collaborations between chemists and engineers, further driving interest in this compound.

In conclusion, 2-{4-(2H-1,3-benzodioxol-5-yl)pyrimidin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one represents a versatile molecule with applications spanning drug discovery, green chemistry, and advanced materials. Its unique structure and functional groups address key challenges in modern science, making it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical and technological needs.